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Compound of Interest

Compound Name: 3-Methyl-4-nitropyridine

Cat. No.: B157339

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides essential physicochemical data for 3-Methyl-4-nitropyridine, a
pyridine derivative of interest in synthetic chemistry and drug discovery. The information is
presented to support research and development activities.

Core Physicochemical Data

The fundamental properties of 3-Methyl-4-nitropyridine have been determined and are
summarized below. It is crucial to distinguish this compound from its N-oxide derivative, which
possesses different characteristics.

Property Value Source
Molecular Formula C6H6N202 [1]
Molecular Weight 138.12 g/mol [1]
IUPAC Name 3-methyl-4-nitropyridine [1]
CAS Number 1678-53-1 [1]
] CC1=C(C=CN=C1)--INVALID-
Canonical SMILES [1]
LINK--[O-]
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Note: The related compound, 3-Methyl-4-nitropyridine N-oxide, has a molecular formula of
C6H6N203 and a molecular weight of 154.12 g/mol [2][3][4]. Care should be taken to ensure
the correct compound is being used in experimental work.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 3-Methyl-4-nitropyridine are
specific to the laboratory and the intended application. However, a generalized workflow for the
characterization of such a compound is presented below. This workflow outlines the standard
procedures for confirming the identity and purity of a synthesized chemical entity.

The logical workflow for the characterization of a novel chemical compound, such as 3-Methyl-
4-nitropyridine, involves several critical stages. Initially, the compound is synthesized and
purified. Following purification, analytical techniques are employed to confirm its structure and
determine its molecular weight and formula. Mass spectrometry is a primary technique for
molecular weight determination, while elemental analysis provides the percentage composition
of elements, which is used to confirm the molecular formula.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to 3-Methyl-4-nitropyridine:
Physicochemical Properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157339#3-methyl-4-nitropyridine-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://m.indiamart.com/proddetail/3-methyl-4-nitro-pyridine-n-oxide-2854083626373.html
https://www.sigmaaldrich.com/SE/en/product/sial/370061
https://www.sigmaaldrich.com/HK/zh/product/sial/370061
https://www.benchchem.com/product/b157339#3-methyl-4-nitropyridine-molecular-weight-and-formula
https://www.benchchem.com/product/b157339#3-methyl-4-nitropyridine-molecular-weight-and-formula
https://www.benchchem.com/product/b157339#3-methyl-4-nitropyridine-molecular-weight-and-formula
https://www.benchchem.com/product/b157339#3-methyl-4-nitropyridine-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b157339?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

